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Compound of Interest

Compound Name: Tetronic acid

cat. No.: B1195404

An In-depth Technical Guide to the Physical Properties of Tetronic Acid

Introduction

Tetronic acid, systematically known as 4-Hydroxyfuran-2(5H)-one, is a y-lactone with the
molecular formula C4H403.[1] It is a fundamental chemical structure found in numerous
natural products, including the well-known ascorbic acid (vitamin C) and various metabolites
from fungi.[2][3] Structurally, it is characterized by a five-membered ring containing a lactone
and a B-keto-enol system, which allows it to exist in two tautomeric forms: a keto form
(tetrahydrofuran-2,4-dione) and a predominant enol form (4-hydroxy-2(5H)-furanone).[1][2] This
structural motif is the core of a class of pesticides and serves as a versatile precursor in
organic synthesis for a variety of substituted furans and butenolides.[1][2][4]

Core Physical Properties

The physical characteristics of Tetronic acid are essential for its application in drug
development and chemical synthesis. The data, compiled from various sources, are presented
below. It is important to note that some values, particularly for boiling point and pKa, are
predicted and may vary from experimental results.

Quantitative Data Summary
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Property Value Source
Molecular Formula C4H403 [11[5]16]

Molar Mass 100.07 g/mol [1][41[6]
Melting Point 135-145 °C (it EITENe)
decomposition)

Boiling Point 316.03 - 324.3 °C (Predicted) [41051[7]
Density 1.375 - 1.551 g/cm? (Predicted)  [4][5][7]
Water Solubility Soluble [5][8][10][11]

Soluble in DMSO, acetonitrile,
alcohol.[10][11][12] Sparingly
soluble in DMSO and slightly in
Methanol.[4][13]

Other Solubilities

pKa 10.67 £ 0.20 (Predicted) [4][13]
Magnetic Susceptibility (x) -52.5-10-6 cm3/mol [1]
Appearance White to Off-White Solid [4][13]

Tautomerism and Structure

Tetronic acid readily interconverts between its keto and enol tautomers.[1][2][3] The enol form
is generally considered to be the predominant tautomer.[2][3] This equilibrium is a critical
aspect of its chemical reactivity and biological activity.
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Keto-Enol Tautomerism of Tetronic Acid
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Caption: Keto-Enol tautomerism of Tetronic acid.

Experimental Protocols for Physical Property
Determination

The following sections outline generalized experimental methodologies for determining the key
physical properties of Tetronic acid. These protocols are based on standard laboratory
techniques for organic compounds.[14][15][16]

Melting Point Determination
The melting point is determined as a range, from the temperature at which the first drop of
liquid appears to the temperature at which the sample is completely liquid.[14]

o Sample Preparation: A small amount of dry, crystalline Tetronic acid is finely powdered.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of
approximately 3 mm.[14]

o Measurement: The capillary tube is placed in a melting point apparatus (e.g., a Vernier Melt
Station or similar device).[14] The sample is heated at a controlled rate (e.g., 1-2 °C per
minute) near the expected melting point.
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o Data Recording: The temperatures at the beginning and end of the melting process are
recorded to define the melting range.

Boiling Point Determination (Distillation Method)

Due to its high predicted boiling point and decomposition at its melting point, experimental
determination of the boiling point at atmospheric pressure is challenging. A vacuum distillation
would be required to determine the boiling point at a reduced pressure. The general procedure
using simple distillation is as follows.[14]

o Apparatus Setup: A simple distillation apparatus is assembled, including a round-bottom
flask, a condenser, a thermometer placed correctly at the vapor outlet, and a collection flask.
[14]

e Procedure: The Tetronic acid sample is placed in the round-bottom flask. The liquid is
heated, and the temperature is monitored.

» Data Recording: The boiling point is the stable temperature recorded on the thermometer
when the vapor is continuously bathing the thermometer bulb and condensing into the
collection flask.[14]

Solubility Determination

Qualitative solubility tests determine the miscibility of a substance in various solvents.[16]

e Sample Preparation: A small, measured amount of Tetronic acid (e.g., 10 mg) is placed into
a test tube.

» Solvent Addition: A measured volume of the chosen solvent (e.g., 1 mL of water, ethanol, or
DMSO) is added to the test tube.[16]

o Observation: The mixture is agitated. The substance is classified as "soluble” if it dissolves
completely, "sparingly soluble" if some but not all dissolves, and "insoluble” if it does not
appear to dissolve.[16] This process is repeated with a panel of different solvents to create a
solubility profile.
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Workflow for Physical Property Characterization
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Caption: General experimental workflow for characterization.

Spectroscopic and Other Properties

Spectroscopic data is crucial for structural elucidation and confirmation.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR data is used to determine the
carbon-hydrogen framework of a molecule. While specific peak assignments for Tetronic
acid require the original spectral data, databases confirm the availability of 13C NMR

spectra for this compound.[17]
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« Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present.[18][19]
For Tetronic acid, characteristic peaks would include those for the O-H stretch (enol), C=0
stretch (lactone and ketone), and C=C stretch (enol).

e Mass Spectrometry (MS): Electron-Impact Mass Spectrometry (EI-MS) is used to determine
the molecular mass and fragmentation patterns, which can confirm the molecular formula.
[18][19] Studies have identified Tetronic acid and its derivatives in biological samples using
Gas Chromatography-Mass Spectrometry (GC-MS).[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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